2-(3,4-Dimethylphenyl)imidazo[1,2-a]pyridine

• IUPAC Name: 2-(3,4-dimethylphenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C15H14N2/c1-11-6-7-13(9-12(11)2)14-10-17-8-4-3-5-15(17)16-14/h3-10H,1-2H3
• InChI Key: WZRSPCLHAIEWPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=CN3C=CC=CC3=N2)C
• Molecular Formula: C15H14N2
• Molecular Weight: 222.28 g/mol

Description

2-(3,4-Dimethylphenyl)imidazo[1,2-a]pyridine is a compound with a molecular weight of 250.3. It is recognized as a “drug prejudice” scaffold due to its wide range of applications in medicinal chemistry. This moiety is also useful in material science because of its structural character.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A metal-free direct synthesis of imidazo[1,2-a]pyridines has also been reported.

Molecular Structure Analysis

The molecular structure of 2-(3,4-Dimethylphenyl)imidazo[1,2-a]pyridine is characterized by the presence of an imidazo[1,2-a]pyridine core, which is a fused bicyclic 5–6 heterocycle. The InChI code for this compound is 1S/C16H14N2O/c1-11-6-7-13(9-12(11)2)16-14(10-19)18-8-4-3-5-15(18)17-16/h3-10H,1-2H3.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can be synthesized from the condensation of 2-aminopyridine with various substrates, mainly carbonyl compounds or alkenes. The condensation between 2-aminopyridine, aldehyde, and isonitrile, known as three-component Groebke−Blackburn.

Physical And Chemical Properties Analysis

2-(3,4-Dimethylphenyl)imidazo[1,2-a]pyridine is a solid compound. More specific physical and chemical properties such as melting point, boiling point, solubility, etc., are not available in the search results.

Scientific Research Applications

Anticancer Agents

• . These compounds show promise in treating cancers, particularly KRAS G12C-mutated NCI-H358 cells. Compound I-11, derived from this scaffold, exhibits potent anticancer effects.

Materials Science and Optoelectronics

• Imidazo[1,5-a]pyridine derivatives, including our compound, have significant potential in materials science. .

Fluorescence Probes for Hydrogen Peroxide (H2O2)

• A specific imidazo[1,2-a]pyridine derivative, 2-(2-((4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)oxy)phenyl)imidazo[1,2-a]pyridine (B2), acts as an aggregation-induced emission fluorescence probe. .

Medicinal Chemistry and Natural Products

• Imidazo[1,2-a]pyridine derivatives have intriguing chemical structures and diverse biological activities. .

Future Directions

Imidazo[1,2-a]pyridine cores have increasing importance in the pharmaceutical industry with their wide range of pharmacological activities. Future research could focus on developing more effective compounds for treating diseases like cancer and tuberculosis, among others. The structure–activity relationship enabled by virtual screening allows thorough investigation of the pharmacophore, opening avenues for further improvement and optimization of the chemical series.